Cas no 878923-07-0 (Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate)

Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate is a specialized organic compound. It features a unique brominated and hydroxylated quinazolinyl ring system, offering high purity and structural specificity. This compound finds applications in medicinal chemistry, particularly in drug discovery processes, due to its potential as a lead molecule in the development of novel therapeutic agents. Its distinct structure and functionality make it a valuable tool in chemical research and development.

Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate structure

878923-07-0 structure

Product Name:Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate

CAS No:878923-07-0

MF:C₁₄H₁₅BrN₂O₃

MW:339.184502840042

MDL:MFCD07301092

CID:5666806

PubChem ID:7886657

Update Time:2025-11-01

Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL24542673
- EN300-27685423
- AKOS001227127
- tert-butyl 2-(6-bromo-4-oxoquinazolin-3-yl)acetate
- Z87798331
- 878923-07-0
- CS-0244382
- tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
- tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acet ate
- 3(4H)-Quinazolineacetic acid, 6-bromo-4-oxo-, 1,1-dimethylethyl ester
- Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
- MDL： MFCD07301092
- Inchi： 1S/C14H15BrN2O3/c1-14(2,3)20-12(18)7-17-8-16-11-5-4-9(15)6-10(11)13(17)19/h4-6,8H,7H2,1-3H3
- InChI Key： YIZLUHIMBZWQEQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(N(C=N2)CC(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 338.02660g/mol
Monoisotopic Mass: 338.02660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 59Å²

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 447.3±55.0 °C(Predicted)
pka: -1.94±0.70(Predicted)

Tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate Pricemore >>

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Enamine	EN300-27685423-0.05g	tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate	878923-07-0	95.0%	0.05g	$88.0	2025-03-20
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Enamine	EN300-27685423-5.0g	tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate	878923-07-0	95.0%	5.0g	$1364.0	2025-03-20
Enamine	EN300-27685423-10.0g	tert-butyl 2-(6-bromo-4-oxo-3,4-dihydroquinazolin-3-yl)acetate	878923-07-0	95.0%	10.0g	$2024.0	2025-03-20
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